2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol

• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-(2-hydroxyphenyl)methanethione
• InChI: InChI=1S/C17H17FN2OS/c18-13-5-7-14(8-6-13)19-9-11-20(12-10-19)17(22)15-3-1-2-4-16(15)21/h1-8,21H,9-12H2
• InChI Key: VKFJMIRGTPPHEN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=S)C3=CC=CC=C3O
• Molecular Formula: C17H17FN2OS
• Molecular Weight: 316.4 g/mol

Description

2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol, also known as SB-204, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of arylpiperazines and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been studied extensively for its potential therapeutic applications. It has been found to exhibit potent antipsychotic activity and has been investigated for the treatment of schizophrenia. Additionally, 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been found to exhibit antidepressant activity and has been studied for the treatment of depression. Furthermore, 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been shown to possess anxiolytic activity and has been investigated for the treatment of anxiety disorders.

Mechanism of Action

The exact mechanism of action of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol is not fully understood. However, it is known to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to its antipsychotic and antidepressant activities, respectively. Additionally, 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been found to inhibit the reuptake of norepinephrine and serotonin, which may contribute to its anxiolytic activity.
Biochemical and Physiological Effects
2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to decrease the levels of dopamine and serotonin in the brain, which may contribute to its antipsychotic and antidepressant activities. Additionally, 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been found to increase the levels of GABA in the brain, which may contribute to its anxiolytic activity. Furthermore, 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been shown to decrease the levels of corticosterone, a stress hormone, which may contribute to its anxiolytic and antidepressant activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol is its potent and selective activity. It has been found to exhibit high affinity for dopamine D2 and serotonin 5-HT1A receptors, which may contribute to its therapeutic potential. Additionally, 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol has been found to exhibit low toxicity and minimal side effects, which make it an attractive candidate for further study.
However, one of the main limitations of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol is its poor solubility in water. This can make it difficult to administer and may limit its potential therapeutic applications. Additionally, the exact mechanism of action of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

Despite the limitations of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol, there are several promising future directions for its study. One potential direction is the investigation of its potential therapeutic applications in other psychiatric disorders such as bipolar disorder and post-traumatic stress disorder. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol and to optimize its therapeutic potential. Finally, the development of more soluble analogs of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol may lead to the discovery of more potent and selective compounds with improved therapeutic potential.

Synthesis Methods

The synthesis of 2-{[4-(4-fluorophenyl)-1-piperazinyl]carbonothioyl}phenol involves the reaction of 4-fluorophenylpiperazine with thiophosgene followed by the addition of 2-hydroxybenzaldehyde. The reaction is carried out in the presence of a base and a solvent such as ethanol or methanol. The yield of the reaction is typically high, and the purity of the compound can be achieved through recrystallization.